molecular formula C7H14N2 B070819 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine CAS No. 190909-79-6

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine

Cat. No. B070819
M. Wt: 126.2 g/mol
InChI Key: WBHSLGKHICTFFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine, also known as DMTP, is a nitrogen-containing heterocyclic compound that has been studied for its potential applications in scientific research. DMTP is a derivative of pyridine and has been found to have a variety of biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine is not fully understood, but it is thought to act as a modulator of neurotransmitter release. 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has been shown to inhibit the release of dopamine and norepinephrine in the brain, which may contribute to its potential use in the treatment of Parkinson's disease.

Biochemical And Physiological Effects

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the release of dopamine and norepinephrine in the brain, which may contribute to its potential use in the treatment of Parkinson's disease. 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has also been found to modulate the activity of ion channels, which may have implications for the regulation of neuronal activity.

Advantages And Limitations For Lab Experiments

One advantage of 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine is its potential use as a tool in the study of Parkinson's disease and other neurological disorders. 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has also been found to have a relatively low toxicity, which makes it a potentially useful compound for in vitro and in vivo studies. One limitation of 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine is its relatively short half-life, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine research. One area of research is the further study of 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine's potential use as a tool in the study of Parkinson's disease and other neurological disorders. Another area of research is the development of new synthetic methods for 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine that may be more efficient or cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine and its potential applications in other areas of scientific research.

Synthesis Methods

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 2,3,4,5-tetrahydropyridine with methyl iodide and sodium hydride to form 3,4-dimethyl-2-iodo-3,4,5,6-tetrahydropyridine. This intermediate is then reduced with palladium on carbon in the presence of hydrogen gas to form 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine.

Scientific Research Applications

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has been studied for its potential applications in scientific research. Some of the areas of research include the study of neurotransmitter release, the regulation of ion channels, and the modulation of neuronal activity. 3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine has also been studied for its potential use as a tool in the study of Parkinson's disease and other neurological disorders.

properties

CAS RN

190909-79-6

Product Name

3,4-Dimethyl-2,3,4,5-tetrahydropyridin-6-amine

Molecular Formula

C7H14N2

Molecular Weight

126.2 g/mol

IUPAC Name

3,4-dimethyl-2,3,4,5-tetrahydropyridin-6-amine

InChI

InChI=1S/C7H14N2/c1-5-3-7(8)9-4-6(5)2/h5-6H,3-4H2,1-2H3,(H2,8,9)

InChI Key

WBHSLGKHICTFFA-UHFFFAOYSA-N

SMILES

CC1CC(=NCC1C)N

Canonical SMILES

CC1CC(=NCC1C)N

synonyms

2-Pyridinamine,3,4,5,6-tetrahydro-4,5-dimethyl-(9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.